1-[(4-ethoxyphenyl)sulfonyl]-1H-pyrrole

• IUPAC Name: 1-(4-ethoxyphenyl)sulfonylpyrrole
• InChI: InChI=1S/C12H13NO3S/c1-2-16-11-5-7-12(8-6-11)17(14,15)13-9-3-4-10-13/h3-10H,2H2,1H3
• InChI Key: VZUJIDIMSXZQFT-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)S(=O)(=O)N2C=CC=C2
• Molecular Formula: C12H13NO3S
• Molecular Weight: 251.30 g/mol

Description

1-[(4-Ethoxyphenyl)sulfonyl]-1H-pyrrole is a sulfonylated pyrrole derivative characterized by a 4-ethoxyphenyl group attached to the sulfonyl moiety at the 1-position of the pyrrole ring. The ethoxy group (-OCH₂CH₃) is electron-donating, which may influence electronic distribution, solubility, and intermolecular interactions compared to other substituents .

Comparison with Similar Compounds

Structural and Physicochemical Properties

Table 1: Comparison of Key Physicochemical Properties

Compound Name	Substituent on Phenyl Ring	Pyrrole Modification	Melting Point (°C)	Key Spectral Features (¹H-NMR)
1-Tosyl-1H-pyrrole (1a)	Tosyl (-SO₂C₆H₄CH₃)	None	99–100	Two doublets (δ 6.3–6.8), four methyl peaks
1-((4-Methoxyphenyl)sulfonyl)-1H-pyrrole (1b)	4-Methoxy (-OCH₃)	None	106–108	Two doublets, two methyl peaks, singlet (OCH₃)
1-((4-Methoxyphenyl)sulfonyl)-3-methyl-1H-pyrrole (1c)	4-Methoxy	3-Methyl	100–101	Additional methyl triplet (δ 1.2–1.4)
1-[(4-Fluorophenyl)sulfonyl]-1H-pyrrole-2-carboxylate	4-Fluoro (-F)	2-Carboxylate	N/A	Fluorine-coupled splitting in NMR
1-[5-Chlorophenyl)sulfonyl]-1H-pyrrole derivatives	5-Chloro (-Cl)	Variable	N/A	Chlorine-induced deshielding in NMR

Key Observations :

• Substituent Effects : Electron-donating groups (e.g., -OCH₃, -OCH₂CH₃) increase melting points compared to electron-withdrawing groups (e.g., -Cl, -F) due to enhanced intermolecular interactions. For example, 1b (4-methoxy) melts at 106–108°C, higher than 1a (tosyl, 99–100°C) .
• Pyrrole Modifications : Addition of a methyl group on the pyrrole ring (as in 1c) reduces melting points slightly, likely due to steric hindrance disrupting crystal packing .

Key Observations :

• Anti-HIV Activity : Chlorophenyl derivatives exhibit cytotoxicity (CC₅₀) modulated by substituent position and electronic effects. Ethoxy analogs may offer reduced toxicity due to lower electronegativity .
• Enzyme Inhibition: The 4-ethoxyphenyl group in COX-2 and PDE5 inhibitors enhances selectivity, likely by mimicking endogenous substrates or optimizing hydrophobic interactions .

Key Observations :

• Clauson-Kaas Method : Widely used for pyrrole synthesis, yielding 36–81% depending on substituent steric and electronic effects .
• Sulfonylation Efficiency : Electron-rich aryl groups (e.g., 4-methoxy) facilitate higher yields due to enhanced reactivity of the sulfonyl chloride intermediate .